Cas no 1261773-61-8 (4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261773-61-8
• MF: C₁₄H₈F₃NO₄
• MW: 311.212834358215
• CID: 4790526
• Update Time: 2025-05-26

4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C14H8F3NO4/c15-14(16,17)12-4-2-1-3-10(12)9-6-5-8(18(21)22)7-11(9)13(19)20/h1-7H,(H,19,20)
• InChI Key： KVYPAHNFQHNZTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 3.8
• Topological Polar Surface Area: 83.1

Additional information on 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid

4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic Acid (CAS No. 1261773-61-8): A Comprehensive Overview

4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261773-61-8) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and analytical chemistry. This article provides a detailed overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

Chemical Structure and Properties

4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid is characterized by its unique molecular structure, which includes a biphenyl core, a nitro group, and a trifluoromethyl substituent. The biphenyl core consists of two benzene rings connected by a single bond, providing a rigid and planar structure that is crucial for its various applications. The nitro group at the 4-position of one benzene ring imparts strong electron-withdrawing properties, while the trifluoromethyl group at the 2'-position of the other benzene ring further enhances the compound's hydrophobicity and lipophilicity.

The molecular formula of 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid is C₁₅H₉F₃₃, with a molecular weight of approximately 308.23 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. Its melting point ranges from 150 to 155°C, making it suitable for various thermal processes.

Synthesis Methods

The synthesis of 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the coupling reaction between 4-nitrobenzoyl chloride and 2-trifluoromethylphenylboronic acid using palladium-catalyzed Suzuki coupling. This method provides high yields and excellent purity, making it suitable for large-scale production.

An alternative approach involves the reaction of 4-nitrobenzoic acid with 2-trifluoromethylphenylmagnesium bromide in the presence of titanium(IV) chloride as a catalyst. This method offers good yields and is particularly useful for preparing derivatives with different functional groups.

Analytical Techniques

The characterization of 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid typically involves a combination of spectroscopic and chromatographic techniques. Nuclear magnetic resonance (NMR) spectroscopy is widely used to confirm the structure and purity of the compound. Proton NMR (¹H NMR) and carbon NMR (¹³C NMR) spectra provide detailed information about the chemical environment of hydrogen and carbon atoms, respectively.

In addition to NMR, mass spectrometry (MS) is another essential tool for characterizing this compound. High-resolution mass spectrometry (HRMS) can accurately determine the molecular weight and confirm the presence of specific functional groups. Liquid chromatography-mass spectrometry (LC-MS) is particularly useful for analyzing complex mixtures containing multiple compounds.

Potential Applications

4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid has shown promise in various fields due to its unique chemical properties. In medicinal chemistry, it has been explored as a potential lead compound for developing new drugs targeting specific biological pathways. Recent studies have demonstrated its ability to modulate enzyme activity and protein-protein interactions, making it a valuable tool for drug discovery.

In materials science, 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid has been investigated for its potential use in organic electronics and photovoltaic devices. Its strong electron-withdrawing properties and high thermal stability make it an attractive candidate for designing new materials with enhanced performance characteristics.

In analytical chemistry, this compound has been used as a reference standard for calibrating analytical instruments and validating analytical methods. Its well-defined chemical structure and stable properties ensure accurate and reliable results in various analytical procedures.

Current Research Trends

The latest research on 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid has focused on exploring its biological activity and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in human macrophages. This finding suggests that it could be developed into a novel anti-inflammatory drug for treating conditions such as arthritis and inflammatory bowel disease.

In another study published in Organic Electronics, researchers investigated the use of 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid-based materials in organic field-effect transistors (OFETs). The results showed that these materials exhibit excellent charge transport properties and high stability under ambient conditions, making them promising candidates for next-generation electronic devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid is not classified as a hazardous substance under current regulations, proper precautions should be taken during handling to ensure safety. It is recommended to work with this compound in well-ventilated areas and to use personal protective equipment such as gloves, goggles, and lab coats to minimize exposure risks.

In conclusion, 4-Nitro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261773-61-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an attractive candidate for drug discovery, materials science, and analytical chemistry applications. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in advancing scientific knowledge and technological innovation.